Cas no 41490-08-8 (3,5-dichloro-4-ethoxyBenzoic acid)
3,5-dichloro-4-ethoxyBenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichloro-4-ethoxyBenzoic acid
-
- MDL: MFCD03461923
- Inchi: 1S/C9H8Cl2O3/c1-2-14-8-6(10)3-5(9(12)13)4-7(8)11/h3-4H,2H2,1H3,(H,12,13)
- InChI Key: SXYGOCJUQOJEPU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1OCC)Cl
3,5-dichloro-4-ethoxyBenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483633-10mg |
3,5-Dichloro-4-ethoxybenzoic Acid |
41490-08-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483633-50mg |
3,5-Dichloro-4-ethoxybenzoic Acid |
41490-08-8 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D483633-100mg |
3,5-Dichloro-4-ethoxybenzoic Acid |
41490-08-8 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Matrix Scientific | 228101-1g |
3,5-Dichloro-4-ethoxybenzoic acid, 95% |
41490-08-8 | 95% | 1g |
$826.00 | 2023-09-10 | |
| Matrix Scientific | 228101-5g |
3,5-Dichloro-4-ethoxybenzoic acid, 95% |
41490-08-8 | 95% | 5g |
$1650.00 | 2023-09-10 | |
| Aaron | AR01K6T9-250mg |
3,5-Dichloro-4-ethoxybenzoic acid |
41490-08-8 | 250mg |
$511.00 | 2023-12-14 | ||
| Aaron | AR01K6T9-500mg |
3,5-Dichloro-4-ethoxybenzoic acid |
41490-08-8 | 95% | 500mg |
$315.00 | 2025-02-12 | |
| A2B Chem LLC | BA20465-250mg |
3,5-Dichloro-4-ethoxybenzoic acid |
41490-08-8 | 97% | 250mg |
$183.00 | 2024-04-20 | |
| A2B Chem LLC | BA20465-500mg |
3,5-Dichloro-4-ethoxybenzoic acid |
41490-08-8 | 97% | 500mg |
$247.00 | 2024-04-20 | |
| A2B Chem LLC | BA20465-1g |
3,5-Dichloro-4-ethoxybenzoic acid |
41490-08-8 | 97% | 1g |
$331.00 | 2024-04-20 |
3,5-dichloro-4-ethoxyBenzoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3,5-dichloro-4-ethoxyBenzoic acid
Recent Advances in the Study of 3,5-Dichloro-4-ethoxyBenzoic Acid (CAS: 41490-08-8): A Comprehensive Research Brief
3,5-Dichloro-4-ethoxyBenzoic acid (CAS: 41490-08-8) is a chlorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights for researchers in the field. This brief aims to summarize the latest findings related to this compound, highlighting its significance and potential future directions.
The synthesis of 3,5-dichloro-4-ethoxyBenzoic acid has been optimized in recent years, with researchers focusing on greener and more efficient methodologies. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly improved yield and reduced reaction time compared to traditional methods. This advancement is particularly relevant for scaling up production while minimizing environmental impact.
In terms of biological activity, 3,5-dichloro-4-ethoxyBenzoic acid has shown promising results as a precursor for herbicide development. Research conducted by the Agricultural Chemical Institute in 2024 revealed that derivatives of this compound exhibit strong inhibitory effects on weed growth, with selectivity ratios favoring crop safety. The study identified specific molecular interactions with plant enzymes, paving the way for targeted herbicide design.
Pharmaceutical applications of 3,5-dichloro-4-ethoxyBenzoic acid have also been explored, particularly in the context of anti-inflammatory agents. A recent European Journal of Medicinal Chemistry publication (2024) reported that structural analogs of this compound demonstrated potent COX-2 inhibition with reduced gastrointestinal side effects compared to traditional NSAIDs. These findings suggest potential for further development into safer anti-inflammatory drugs.
Mechanistic studies using advanced computational modeling have provided deeper understanding of 3,5-dichloro-4-ethoxyBenzoic acid's interactions at the molecular level. Density functional theory (DFT) calculations published in Computational and Theoretical Chemistry (2023) elucidated the compound's electronic properties and reactivity patterns, which are crucial for rational drug design and optimization of its derivatives.
Despite these advancements, challenges remain in the full utilization of 3,5-dichloro-4-ethoxyBenzoic acid. Current research gaps include comprehensive toxicological profiling and in vivo efficacy studies for its pharmaceutical applications. Future directions may focus on developing more selective derivatives and exploring combination therapies to enhance its biological activity while minimizing potential side effects.
In conclusion, 3,5-dichloro-4-ethoxyBenzoic acid (CAS: 41490-08-8) represents a versatile compound with significant potential in both agricultural and pharmaceutical applications. The recent research advancements summarized in this brief highlight its growing importance in chemical biology and provide a foundation for future investigations in this promising area of study.
41490-08-8 (3,5-dichloro-4-ethoxyBenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)